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Compound of Interest

Compound Name: N-Vinylcaprolactam

Cat. No.: B1216875

An In-depth Technical Guide to N-Vinylcaprolactam: Core Properties and Characteristics for
Researchers, Scientists, and Drug Development Professionals

N-Vinylcaprolactam (NVCL) is a versatile monomer that has garnered significant attention in
the fields of polymer chemistry, materials science, and particularly in the biomedical and
pharmaceutical sectors. Its polymer, poly(N-Vinylcaprolactam) (PNVCL), exhibits
thermoresponsive properties, making it a "smart" polymer with applications in controlled drug
delivery, tissue engineering, and other advanced biomedical technologies.[1][2][3] This
technical guide provides a comprehensive overview of the fundamental properties, synthesis,
polymerization, and key characteristics of NVCL, tailored for researchers, scientists, and drug
development professionals.

Core Properties of N-Vinylcaprolactam

N-Vinylcaprolactam is a white to pale yellow crystalline solid at room temperature.[4][5] It is
an amphiphilic molecule, possessing both a hydrophilic amide group within the caprolactam
ring and a hydrophobic vinyl group, which is the site of polymerization.[6] This dual nature
contributes to its solubility in a range of solvents.[4][7]

Physicochemical Properties

A summary of the key physicochemical properties of N-Vinylcaprolactam is presented in the
table below.
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Property Value References
Molecular Formula CsHi3sNO [8]

Molar Mass 139.19 g/mol [8]
Appearance White to light yellow solid [9]

Melting Point 35-38 °C (decomposes) [41[8]

Boiling Point 128 °C at 21 mmHg [4]18]
Density 1.029 g/mL at 25 °C [41[8]

Partially soluble in water;

N soluble in organic solvents like
Solubility ) [4][10]
benzene, isobutanol, and

isopropanol.
Viscosity 3.5 cP at 40°C [4]
Flash Point 214 °F [8]

Chemical Characteristics and Reactivity

The chemical behavior of NVCL is dominated by the vinyl group, which is highly susceptible to
free-radical polymerization.[9] The caprolactam ring itself is relatively stable, and
polymerization occurs via the opening of the carbon-carbon double bond of the vinyl group,
leaving the ring structure intact.[11][12] This is a crucial feature for its biocompatibility, as the
hydrolysis of the resulting polymer, PNVCL, does not produce small, potentially toxic amide
compounds.[13][14] NVCL is incompatible with strong oxidizing agents.[4][8]

Polymerization of N-Vinylcaprolactam

The most common method for polymerizing NVCL is free-radical polymerization.[11] This can
be carried out in bulk, solution, or via emulsion and precipitation polymerization techniques.[13]
[14][15] The choice of polymerization method can influence the molecular weight and molecular
weight distribution of the resulting PNVCL, which in turn affects its properties, such as the
Lower Critical Solution Temperature (LCST).[16]

A general workflow for the free-radical polymerization of NVCL is depicted below.
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General Workflow for Free-Radical Polymerization of NVCL
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Caption: General workflow for the free-radical polymerization of NVCL.
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Key Characteristics of Poly(N-Vinylcaprolactam)
(PNVCL)

PNVCL is the polymer resulting from the polymerization of NVCL. It is a nonionic, water-
soluble, and biocompatible polymer that exhibits thermoresponsive behavior.[11][13]

Thermoresponsive Behavior and Lower Critical Solution
Temperature (LCST)

One of the most significant properties of PNVCL is its Lower Critical Solution Temperature
(LCST).[17] Below the LCST, PNVCL is soluble in water, forming a homogeneous solution. As
the temperature is raised above the LCST, the polymer undergoes a phase transition,
becoming insoluble and precipitating out of the solution.[6][14] This phenomenon is reversible.
The LCST of PNVCL can be tuned, typically falling within the range of 30-50 °C, which is close
to physiological temperature, making it highly attractive for biomedical applications.[15] The
exact LCST value is influenced by factors such as the polymer's molecular weight and

concentration.[15][16]

The mechanism of this temperature-induced phase transition is illustrated in the following

diagram.

Temperature-Responsive Behavior of PNVCL

PNVCL chains dehydrate and aggregate.
Dominant hydrophobic interactions between polymer chains.

PNVCL chains are hydrated and soluble in water.
Dominant hydrogen bonding between polymer and water.
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Caption: Temperature-responsive behavior of PNVCL.
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Biocompatibility and Toxicology

PNVCL is generally considered to be biocompatible and non-toxic, making it a suitable
candidate for various biomedical applications.[1][11][13] Its stability against hydrolysis, which
prevents the formation of potentially harmful small amide molecules, is a key advantage over
other thermoresponsive polymers like poly(N-isopropylacrylamide) (PNIPAM).[13][14]

However, the monomer, NVCL, is classified as harmful if swallowed and can cause serious eye
irritation and allergic skin reactions.[5][18] Prolonged or repeated exposure may cause damage
to the liver and upper respiratory tract.[5][18][19] Therefore, appropriate safety precautions
should be taken when handling the monomer in industrial and laboratory settings.[20] The risk
to consumers from products containing PNVCL is considered low due to the very low levels of
residual monomer.[4][10]

Toxicological Endpoint Observation References
Acute Oral Toxicity (LD50, rat) 1114 mg/kg [10]
Eye Irritation Causes serious eye irritation [5][18]

May cause an allergic skin

Skin Sensitization ) [5][18]
reaction
Target Organ Toxicity Liver and upper respiratory
[51[18][19]
(Repeated Exposure) tract

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline
common experimental protocols for the purification of the NVCL monomer and its
polymerization.

Purification of N-Vinylcaprolactam Monomer

Commercial NVCL may contain stabilizers and impurities that can affect polymerization. A
common purification method is melt recrystallization.[13]

Protocol: Triple Melt Recrystallization[13]
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» Place the solid NVCL monomer in a suitable container.

¢ Melt the monomer by warming it to approximately 40 °C.

 Allow the molten NVCL to slowly cool to room temperature, inducing crystallization.

o The impurities will concentrate in the remaining liquid phase (mother liquor).

o Separate the recrystallized solid from the mother liquor.

¢ Repeat this melting and recrystallization process two more times to achieve high purity.

» Store the purified, solid NVCL monomer under a nitrogen atmosphere at 0 °C to prevent
oxidation.[13]

Synthesis of Poly(N-Vinylcaprolactam) via Free-Radical
Polymerization

This protocol describes a typical bulk polymerization method.
Protocol: Free-Radical Bulk Polymerization[13]

o Place the purified NVCL monomer in a reaction vessel.

e Melt the monomer at 40 °C.

o Degas the molten monomer through a three-cycle freeze-pump-thaw process to remove
dissolved oxygen, which can inhibit polymerization.

» Add the free-radical initiator, such as 0.5 mol % of azobisisobutyronitrile (AIBN), to the
degassed monomer.

» Heat the reaction mixture to 60 °C under a positive pressure of nitrogen.
» Maintain the reaction for a set period (e.g., 2 hours) to allow for polymerization.

o After the reaction, the resulting PNVCL can be dissolved in a suitable solvent like
tetrahydrofuran (THF) and then purified by precipitation in a non-solvent such as n-hexane.
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[13]

Applications in Drug Development

The unique thermoresponsive properties of PNVCL make it a highly valuable material for drug
development. Its ability to undergo a phase transition around physiological temperatures allows
for the creation of "smart" drug delivery systems.[1][21][22]

o Controlled Release: PNVCL-based hydrogels and nanoparticles can be designed to release
encapsulated drugs in response to temperature changes.[22][23] For instance, a drug-
loaded PNVCL formulation could be injected as a liquid at room temperature and then form a
gel depot at body temperature, providing sustained drug release.[23]

o Targeted Delivery: The transition from a hydrophilic to a more hydrophobic state above the
LCST can be exploited for targeted drug delivery to specific sites in the body.[1]

e Biocompatible Carrier: Due to its favorable biocompatibility profile, PNVCL is a promising
alternative to other thermoresponsive polymers in applications where long-term in vivo
stability and low toxicity are critical.[1][24]

Conclusion

N-Vinylcaprolactam is a monomer of significant scientific and commercial interest, primarily
due to the unique thermoresponsive properties of its polymer, PNVCL. The ability to fine-tune
the LCST of PNVCL around physiological temperatures, combined with its excellent
biocompatibility, positions it as a key material in the development of advanced drug delivery
systems and other biomedical applications. A thorough understanding of its fundamental
properties and polymerization characteristics, as outlined in this guide, is essential for
researchers and scientists working to harness its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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